N-methyl-2-[2-methyl-4-(4-nitrophenyl)-1H-imidazol-1-yl]aniline

• IUPAC Name: N-methyl-2-[2-methyl-4-(4-nitrophenyl)imidazol-1-yl]aniline
• InChI: InChI=1S/C17H16N4O2/c1-12-19-16(13-7-9-14(10-8-13)21(22)23)11-20(12)17-6-4-3-5-15(17)18-2/h3-11,18H,1-2H3
• InChI Key: ZQHVIMHCHJILHG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CN1C2=CC=CC=C2NC)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C17H16N4O2
• Molecular Weight: 308.33 g/mol

Description

N-methyl-2-[2-methyl-4-(4-nitrophenyl)-1H-imidazol-1-yl]aniline, also known as MNMA, is a chemical compound that has been extensively studied for its potential applications in scientific research. MNMA is a member of the imidazole family of compounds, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of N-methyl-2-[2-methyl-4-(4-nitrophenyl)-1H-imidazol-1-yl]aniline is not fully understood, but it is believed to involve the binding of the compound to specific targets in cells. N-methyl-2-[2-methyl-4-(4-nitrophenyl)-1H-imidazol-1-yl]aniline has been shown to bind to DNA, and it is possible that this binding interferes with the normal function of DNA. N-methyl-2-[2-methyl-4-(4-nitrophenyl)-1H-imidazol-1-yl]aniline has also been shown to inhibit the activity of certain enzymes, which may contribute to its anti-cancer activity.
Biochemical and Physiological Effects:
N-methyl-2-[2-methyl-4-(4-nitrophenyl)-1H-imidazol-1-yl]aniline has been shown to have a number of biochemical and physiological effects. In addition to its ability to bind to DNA and inhibit the activity of enzymes, N-methyl-2-[2-methyl-4-(4-nitrophenyl)-1H-imidazol-1-yl]aniline has also been shown to induce apoptosis (programmed cell death) in cancer cells. N-methyl-2-[2-methyl-4-(4-nitrophenyl)-1H-imidazol-1-yl]aniline has also been shown to have anti-inflammatory properties, which may contribute to its potential use in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-methyl-2-[2-methyl-4-(4-nitrophenyl)-1H-imidazol-1-yl]aniline as a research tool is its fluorescence properties, which make it an excellent probe for the detection of DNA. N-methyl-2-[2-methyl-4-(4-nitrophenyl)-1H-imidazol-1-yl]aniline is also relatively easy to synthesize, which makes it accessible to a wide range of researchers. However, there are also some limitations to the use of N-methyl-2-[2-methyl-4-(4-nitrophenyl)-1H-imidazol-1-yl]aniline in lab experiments. For example, N-methyl-2-[2-methyl-4-(4-nitrophenyl)-1H-imidazol-1-yl]aniline has been shown to be toxic to some types of cells, which may limit its use in certain applications.

Future Directions

There are a number of future directions for research on N-methyl-2-[2-methyl-4-(4-nitrophenyl)-1H-imidazol-1-yl]aniline. One area of interest is the development of new synthetic methods for the compound, which may lead to improved yields and purity. Another area of research is the identification of new targets for N-methyl-2-[2-methyl-4-(4-nitrophenyl)-1H-imidazol-1-yl]aniline, which may lead to the development of new applications for the compound. Finally, there is a need for further studies on the toxicity and safety of N-methyl-2-[2-methyl-4-(4-nitrophenyl)-1H-imidazol-1-yl]aniline, particularly in vivo studies that will provide more information on its potential use as a therapeutic agent.
Conclusion:
In conclusion, N-methyl-2-[2-methyl-4-(4-nitrophenyl)-1H-imidazol-1-yl]aniline is a chemical compound that has been extensively studied for its potential applications in scientific research. N-methyl-2-[2-methyl-4-(4-nitrophenyl)-1H-imidazol-1-yl]aniline has a number of interesting properties, including its ability to bind to DNA and its anti-cancer activity. While there are some limitations to the use of N-methyl-2-[2-methyl-4-(4-nitrophenyl)-1H-imidazol-1-yl]aniline in lab experiments, its fluorescence properties and relative ease of synthesis make it an attractive research tool. Further research on N-methyl-2-[2-methyl-4-(4-nitrophenyl)-1H-imidazol-1-yl]aniline is needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

N-methyl-2-[2-methyl-4-(4-nitrophenyl)-1H-imidazol-1-yl]aniline can be synthesized using a variety of methods, including the reaction of 2-methyl-4-(4-nitrophenyl)-1H-imidazole with N-methylaniline in the presence of a catalyst. The reaction proceeds through the formation of an intermediate, which is then converted to N-methyl-2-[2-methyl-4-(4-nitrophenyl)-1H-imidazol-1-yl]aniline by the addition of a reducing agent. Other methods of synthesis have also been reported, including the use of microwave irradiation and electrochemical methods.

Scientific Research Applications

N-methyl-2-[2-methyl-4-(4-nitrophenyl)-1H-imidazol-1-yl]aniline has been extensively studied for its potential applications in scientific research. One of the most promising areas of research is its use as a fluorescent probe for the detection of DNA. N-methyl-2-[2-methyl-4-(4-nitrophenyl)-1H-imidazol-1-yl]aniline has been shown to bind specifically to DNA, and its fluorescence properties make it an excellent tool for studying the structure and function of DNA. N-methyl-2-[2-methyl-4-(4-nitrophenyl)-1H-imidazol-1-yl]aniline has also been studied for its potential use in cancer therapy, as it has been shown to inhibit the growth of cancer cells in vitro.